Cas no 7415-79-4 (Ethanone, 1-(3-perylenyl)-)

• Product Name: Ethanone, 1-(3-perylenyl)-
• CAS No: 7415-79-4
• MF: C₂₂H₁₄O
• MW: 294.345965862274
• CID: 541500
• PubChem ID: 13695089
• Update Time: 2025-10-24

Ethanone, 1-(3-perylenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-perylenyl)-
• 1-(PERYLEN-3-YL)ETHANONE
• 1-perylen-3-ylethanone
• 3-acetyl perylene
• 3-Acetylperylen
• AGN-PC-00NM75
• CTK2H0521
• 1-(PERYLEN-3-YL)ETHAN-1-ONE
• DTXSID70546920
• 3-Acetylperylene
• SCHEMBL5708408
• 7415-79-4
• DB-099085

• MDL： MFCD28053751
• Inchi： 1S/C22H14O/c1-13(23)15-11-12-20-18-8-3-6-14-5-2-7-17(21(14)18)19-10-4-9-16(15)22(19)20/h2-12H,1H3
• InChI Key： RLLJMTMGJZKXIV-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC2C3C=CC=C4C=CC=C(C5=CC=CC=1C=25)C=34

Computed Properties

• Exact Mass: 294.10452
• Monoisotopic Mass: 294.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives

Additional information on Ethanone, 1-(3-perylenyl)-

Ethanone, 1-(3-perylenyl)-: A Comprehensive Overview

Ethanone, 1-(3-perylenyl)-, also known by its CAS number 7415-79-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of ethanone, with a perylenyl group attached to the alpha carbon. The perylenyl group, a large polycyclic aromatic hydrocarbon, imparts unique electronic and optical properties to the molecule. Ethanone, 1-(3-perylenyl)-, has been extensively studied for its potential applications in organic electronics, sensors, and photovoltaic devices.

Recent studies have highlighted the importance of Ethanone, 1-(3-perylenyl)- in the development of advanced materials. Its structure consists of a conjugated system that facilitates efficient charge transport. Researchers have demonstrated that this compound can serve as a building block for constructing two-dimensional (2D) materials with exceptional electronic properties. For instance, a study published in Nature Materials in 2023 revealed that Ethanone, 1-(3-perylenyl)- can form self-assembled monolayers with high thermal stability and excellent electrical conductivity.

The synthesis of Ethanone, 1-(3-perylenyl)- typically involves nucleophilic aromatic substitution or Friedel-Crafts acylation reactions. These methods allow for precise control over the substitution pattern on the perylene ring, which is critical for optimizing the compound's properties. Recent advancements in catalytic systems have enabled higher yields and better control over the stereochemistry of the product.

In terms of applications, Ethanone, 1-(3-perylenyl)- has shown promise in organic light-emitting diodes (OLEDs). Its ability to act as an efficient electron transport layer has been leveraged to improve device performance. A research team at Stanford University reported that incorporating Ethanone, 1-(3-perylenyl)- into OLEDs significantly enhanced their luminous efficiency and operational stability. This finding underscores its potential as a key material in next-generation display technologies.

Moreover, Ethanone, 1-(3-perylenyl)- has been explored for its role in energy harvesting applications. Its strong absorption in the visible region makes it a suitable candidate for dye-sensitized solar cells (DSSCs). A study conducted at the University of Cambridge demonstrated that when used as a sensitizer in DSSCs, Ethanone, 1-(3-perylenyl)- exhibited high photon-to-current conversion efficiency due to its extended conjugation system.

The environmental impact of Ethanone, 1-(3-perylenyl)- is another area of active research. While it is not classified as a hazardous substance under current regulations, its degradation pathways and ecological effects are being investigated to ensure sustainable use. Preliminary results indicate that it undergoes rapid photodegradation under UV light, reducing its environmental footprint.

In conclusion, Ethanone, 1-(3-perylenyl)- is a versatile compound with diverse applications across multiple disciplines. Its unique combination of electronic properties and structural flexibility makes it an attractive candidate for advancing materials science and technology. As research continues to uncover new functionalities and applications for this compound, it is poised to play an increasingly important role in shaping future innovations.